Cas no 1361590-13-7 (2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361590-13-7
• MF: C₁₂H₃Cl₅F₃NO
• MW: 411.418528795242
• CID: 4920190
• Update Time: 2025-10-06

2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H3Cl5F3NO/c13-6-5(7(14)9(16)10(17)8(6)15)4-3(12(18,19)20)1-2-21-11(4)22/h1-2H,(H,21,22)
• InChI Key： UVGJMVYXIZMMQI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(NC=CC=1C(F)(F)F)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 519
• XLogP3: 5.4
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine

2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine (CAS 1361590-13-7): A Comprehensive Overview of Its Chemical Properties and Applications in Biomedical Research

2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine is a fluorinated aromatic heterocyclic compound characterized by its unique molecular structure, which includes a pyridine ring substituted with multiple functional groups. The CAS 1361590-13-7 identifier confirms its chemical identity, while the molecular formula (C₁₂H₆ClO₂F₃) highlights the presence of chlorine, fluorine, and oxygen atoms within its core framework. This compound has garnered significant attention in the biomedical field due to its potential as a scaffold for drug discovery and its ability to modulate biological targets through its multifunctional substituents.

The 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine molecule exhibits a combination of electron-withdrawing and electron-donating groups, which influences its reactivity and interaction with biological systems. The perchlorophenyl group, derived from perchlorophenyl (p-ClC₆H₄), introduces strong electron-withdrawing effects, while the trifluoromethyl substituent (CF₃) further enhances these properties. The hydroxyl group (-OH) at the 2-position of the pyridine ring adds polarity to the molecule, enabling solubility in aqueous environments and facilitating interactions with biological membranes. These structural features make the compound a promising candidate for applications in pharmacology, particularly in the development of targeted therapies.

Recent studies have demonstrated the potential of 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine as a lead compound in the design of novel drugs for inflammatory diseases. For instance, a 2023 publication in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway, which is central to the regulation of immune responses. The trifluoromethyl group was found to enhance the molecule's metabolic stability, while the perchlorophenyl substituent contributed to its ability to inhibit pro-inflammatory cytokine production. These findings highlight the importance of functional group optimization in improving the therapeutic potential of such compounds.

Another area of interest is the application of 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine in the development of antifungal agents. Research published in *Antimicrobial Agents and Chemotherapy* in 2024 revealed that this compound demonstrates broad-spectrum antifungal activity against both Candida and Aspergillus species. The perchlorophenyl group is hypothesized to disrupt fungal cell membrane integrity, while the trifluoromethyl substituent enhances the molecule's ability to penetrate fungal cell walls. This dual mechanism of action could address the growing challenge of antifungal resistance, particularly in clinical settings where multidrug-resistant pathogens are increasingly prevalent.

From a synthetic perspective, the synthesis of 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine involves a series of well-established chemical reactions. A common approach is the coupling of a substituted pyridine with a chlorinated aromatic compound, followed by the introduction of the hydroxyl and trifluoromethyl groups through electrophilic substitution or nucleophilic attack. The CAS 1361590-13-7 compound is typically synthesized using microwave-assisted methodologies, which have been shown to improve reaction efficiency and reduce byproduct formation. These synthetic strategies are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite its promising applications, the 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine compound is not without challenges. One limitation is its potential for metabolic degradation, which could reduce its bioavailability in vivo. Researchers are exploring the use of prodrug strategies to overcome this issue, where the compound is modified to release its active form upon enzymatic cleavage in the body. Additionally, the trifluoromethyl group may introduce lipophilicity, necessitating further optimization to balance solubility and permeability. These considerations underscore the importance of interdisciplinary collaboration in pharmaceutical development.

In conclusion, 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine (CAS 1361590-13-7) represents a versatile scaffold with significant potential in biomedical research. Its unique molecular structure enables interactions with diverse biological targets, making it a valuable candidate for the development of new therapies. Ongoing studies are focused on refining its chemical properties to maximize therapeutic efficacy while minimizing potential side effects. As the field of medicinal chemistry continues to advance, compounds like 2-Hydroxy-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine will likely play an increasingly important role in addressing unmet medical needs.